Cas no 1158593-32-8 (7-chloro-4-fluoro-1H-indole-2-carboxylic acid)

• Product Name: 7-chloro-4-fluoro-1H-indole-2-carboxylic acid
• CAS No: 1158593-32-8
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• MDL: MFCD15176038
• CID: 5157255
• PubChem ID: 124462720
• Update Time: 2025-07-22

7-chloro-4-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-4-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID
• 7-CHLORO-4-FLUORO-1H-INDOLE-2-CARBOXYLICACID
• 1H-Indole-2-carboxylic acid, 7-chloro-4-fluoro-
• 7-chloro-4-fluoro-1H-indole-2-carboxylic acid

• MDL： MFCD15176038
• Inchi： 1S/C9H5ClFNO2/c10-5-1-2-6(11)4-3-7(9(13)14)12-8(4)5/h1-3,12H,(H,13,14)
• InChI Key： INFHFEDPIHUCAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C(=O)O)NC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Additional information on 7-chloro-4-fluoro-1H-indole-2-carboxylic acid

7-Chloro-4-Fluoro-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

The compound 7-chloro-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1158593-32-8) is a highly specialized organic molecule belonging to the class of indole carboxylic acids. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule features a chloro group at the 7th position and a fluoro group at the 4th position on the indole ring, along with a carboxylic acid group at the 2nd position. These substituents confer distinct electronic and steric properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in targeting specific biological pathways. The presence of halogen substituents, such as chlorine and fluorine, in 7-chloro-4-fluoro-1H-indole-2-carboxylic acid enhances its pharmacokinetic properties, including bioavailability and metabolic stability. This makes it an attractive candidate for developing novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 7-chloro-4-fluoro-1H-indole-2-carboxylic acid involves a multi-step process that typically begins with the preparation of an indole core. This is followed by selective halogenation at specific positions to introduce the chlorine and fluorine atoms. The final step involves the introduction of the carboxylic acid group, which can be achieved through various methods, including oxidation or direct synthesis from appropriate precursors. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

In terms of applications, indole carboxylic acids like this compound are widely used in material science for their ability to form self-assembled monolayers (SAMs) and other nanostructured materials. These materials exhibit unique electronic and optical properties, making them suitable for applications in sensors, electronics, and energy storage devices. Recent advancements in nanotechnology have further expanded the potential uses of such compounds.

From a biological standpoint, 7-chloro-4-fluoro-1H-indole-2-carboxylic acid has shown promise as a ligand for certain G-protein coupled receptors (GPCRs). Its ability to modulate these receptors makes it a valuable tool in pharmacological research. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored in several studies.

The structural versatility of this compound also lends itself to applications in agrochemicals and environmental science. For example, it has been investigated for its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism.

Looking ahead, ongoing research is focused on enhancing the bioavailability and reducing the toxicity of 7-chloro-4-fluoro-1H-indole-2-carboxylic acid, particularly for its use in drug delivery systems. Advances in computational chemistry are playing a pivotal role in predicting its interactions with biological systems, enabling more efficient drug design.

In conclusion, 7-chloro-4-fluoro-1H-indole-2-carboxylic acid is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, combined with ongoing research into its applications, ensure that it remains a subject of interest for scientists and industry professionals alike.